Cas no 163136-04-7 (1-Benzoxepin-3(2H)-one, 6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-, (5aR,6S,7S,9aS)-)

• Product Name: 1-Benzoxepin-3(2H)-one, 6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-, (5aR,6S,7S,9aS)-
• CAS No: 163136-04-7
• MF: C₃₀H₄₈O₅
• MW: 488.700257725125
• CID: 184744
• Update Time: 2024-03-01

1-Benzoxepin-3(2H)-one, 6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-, (5aR,6S,7S,9aS)- Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-3(2H)-one,6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-,(5aR,6S,7S,9aS)-
• 1-Benzoxepin-3(2H)-one,6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hy
• (+)-Sodwanone D
• 1-Benzoxepin-3(2H)-one,6-[2-(decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl)ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-,[5aa,6b,6(5aS*,6R*,9aS*),7b,9ab]-(+)-
• Sodwanone D
• 1-Benzoxepin-3(2H)-one, 6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-, (5aR,6S,7S,9aS)-
• 163136-04-7

• Inchi： 1S/C30H48O5/c1-19-9-11-24-28(7,16-14-22(31)26(3,4)34-24)21(19)13-18-30(33)20(2)10-12-25-29(30,8)17-15-23(32)27(5,6)35-25/h20-21,24-25,33H,1,9-18H2,2-8H3/t20-,21+,24-,25-,28-,29+,30-/m0/s1
• InChI Key： IFCHJVPYNAHAND-XXDHPLDNSA-N
• SMILES： O1[C@@]2([H])CC[C@H](C)[C@](CC[C@H]3[C@@]4(C)[C@]([H])(CCC3=C)OC(C)(C)C(=O)CC4)(O)[C@]2(C)CCC(=O)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• XLogP3: 3.773

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids